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Cat. No.: B1669527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclothiazide is a benzothiadiazide diuretic with a multifaceted pharmacological profile.

Beyond its established role in the management of hypertension and edema, it is a potent

positive allosteric modulator of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)

and kainate receptors, and a negative allosteric modulator of GABAA receptors. This guide

provides a comprehensive overview of the chemical and physical properties of Cyclothiazide,

its mechanisms of action, and detailed experimental protocols for its characterization. The

information is intended to support further research and development efforts involving this

compound.

Chemical and Physical Properties
Cyclothiazide is a white to off-white crystalline powder.[1] Its fundamental chemical and

physical properties are summarized in the table below.
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Property Value Reference

IUPAC Name

3-(bicyclo[2.2.1]hept-5-en-2-

yl)-6-chloro-1,1-dioxo-1,2,3,4-

tetrahydro-1λ⁶,2,4-

benzothiadiazine-7-

sulfonamide

[2]

Chemical Formula C₁₄H₁₆ClN₃O₄S₂ [3]

Molecular Weight 389.9 g/mol [3]

CAS Number 2259-96-3 [2]

Melting Point 229-234 °C [3]

Solubility

- Water: Practically insoluble-

Methanol: 36 mg/mL- Ethanol:

Soluble to 25 mM- DMSO: 100

mM (38.99 mg/mL)- Acetone:

Freely soluble- Ethyl Acetate:

Freely soluble- Chloroform:

Practically insoluble- Ether:

Practically insoluble

[1][3][4][5]

pKa 10.7 (in water) [3]

LogP 1.95 [3]

Pharmacological Mechanisms of Action
Cyclothiazide exhibits a range of pharmacological activities, primarily centered on its effects

on ion transport in the kidneys and its modulation of neurotransmitter receptors in the central

nervous system.

Diuretic and Antihypertensive Effects
As a thiazide diuretic, Cyclothiazide exerts its primary effect on the distal convoluted tubule of

the nephron. It inhibits the sodium-chloride (Na⁺-Cl⁻) cotransporter, leading to increased

excretion of sodium, chloride, and water.[3] This diuretic action contributes to its
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antihypertensive properties by reducing blood volume. Additionally, the antihypertensive

mechanism may involve the inhibition of carbonic anhydrases in vascular smooth muscle and

the activation of large-conductance calcium-activated potassium (KCa) channels, leading to

vasodilation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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